Cas no 42109-61-5 (4-(1R)-1-aminoethylbenzene-1-sulfonamide)

• Product Name: 4-(1R)-1-aminoethylbenzene-1-sulfonamide
• CAS No: 42109-61-5
• MF: C₈H₁₂N₂O₂S
• MW: 200.258080482483
• MDL: MFCD11507942
• CID: 1022945
• PubChem ID: 7063508
• Update Time: 2025-05-23

4-(1R)-1-aminoethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(1-aminoethyl)-, (R)- (9CI)
• 4-[(1R)-1-Aminoethyl]benzenesulfonamide
• 4-(1R)-1-aminoethylbenzene-1-sulfonamide
• SCHEMBL1790668
• (R)-4-(1-Aminoethyl)benzenesulfonamide
• EN300-89211
• 42109-61-5
• CS-0350769
• AKOS011390602
• 4-[(1R)-1-aminoethyl]benzene-1-sulfonamide

• MDL： MFCD11507942
• Inchi： 1S/C8H12N2O2S/c1-6(9)7-2-4-8(5-3-7)13(10,11)12/h2-6H,9H2,1H3,(H2,10,11,12)/t6-/m1/s1
• InChI Key： YIGSCEUQIQKFPL-ZCFIWIBFSA-N
• SMILES： S(C1C=CC(=CC=1)[C@@H](C)N)(N)(=O)=O

Computed Properties

• Exact Mass: 200.062
• Monoisotopic Mass: 200.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.3
• Topological Polar Surface Area: 94.6A^2

Additional information on 4-(1R)-1-aminoethylbenzene-1-sulfonamide

Comprehensive Overview of 4-(1R)-1-aminoethylbenzene-1-sulfonamide (CAS No. 42109-61-5): Properties, Applications, and Industry Insights

The compound 4-(1R)-1-aminoethylbenzene-1-sulfonamide (CAS No. 42109-61-5) is a specialized chiral sulfonamide derivative with significant relevance in pharmaceutical and chemical research. Its unique stereochemistry, attributed to the (1R)-1-aminoethyl moiety, makes it a valuable intermediate in asymmetric synthesis and drug development. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing trending topics like green chemistry and AI-driven drug discovery.

Chemically, 4-(1R)-1-aminoethylbenzene-1-sulfonamide features a benzene ring substituted with a sulfonamide group (–SO₂NH₂) and a chiral 1-aminoethyl side chain. The R-configuration at the stereocenter is critical for its biological activity, often influencing binding affinity in enzyme inhibition studies. Researchers frequently explore its role in designing targeted therapeutics, particularly for conditions like diabetes and bacterial infections, where sulfonamide-based drugs show efficacy.

In synthetic chemistry, this compound serves as a precursor for enantioselective catalysts and chiral auxiliaries. Recent advancements in flow chemistry have optimized its production, reducing waste and improving yield—a nod to the industry’s shift toward sustainable manufacturing. Analytical techniques like HPLC and NMR are essential for verifying its purity and stereochemical integrity, topics frequently searched by quality control professionals.

The pharmaceutical industry’s growing demand for stereochemically pure compounds has spotlighted CAS 42109-61-5 in drug formulation. Its sulfonamide group, a common pharmacophore, contributes to interactions with carbonic anhydrases and other metalloenzymes. This aligns with current interest in structure-activity relationships (SAR) and computational modeling—keywords dominating academic searches in medicinal chemistry.

Beyond therapeutics, 4-(1R)-1-aminoethylbenzene-1-sulfonamide finds niche applications in material science, such as designing supramolecular assemblies via hydrogen bonding. Its thermal stability and solubility profile are often discussed in forums focused on advanced functional materials. Environmental considerations also arise, with studies examining its biodegradability—a hot topic in eco-friendly chemical design.

Regulatory compliance remains a key concern for users of this compound. While not classified as hazardous, proper handling under GMP guidelines ensures safety. FAQs often address its storage conditions (typically 2–8°C under inert gas) and compatibility with common solvents—information highly sought after in laboratory settings.

Innovation continues to drive interest in CAS 42109-61-5, particularly in high-throughput screening platforms. As AI tools like AlphaFold accelerate molecular docking studies, this compound’s role in virtual libraries grows. Future research may explore its potential in peptide mimetics or bioconjugation, areas gaining traction in biotech circles.

In summary, 4-(1R)-1-aminoethylbenzene-1-sulfonamide exemplifies the intersection of traditional organic chemistry and modern technological trends. Its versatility across drug development, catalysis, and materials science ensures sustained relevance, while evolving methodologies address efficiency and sustainability—themes central to contemporary chemical innovation.